Cas no 2172496-18-1 (3-butyl-1,2,3,4-tetrahydroquinolin-6-amine)

• Product Name: 3-butyl-1,2,3,4-tetrahydroquinolin-6-amine
• CAS No: 2172496-18-1
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5943228
• PubChem ID: 165857590
• Update Time: 2025-05-20

3-butyl-1,2,3,4-tetrahydroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-butyl-1,2,3,4-tetrahydroquinolin-6-amine
• 2172496-18-1
• EN300-1643639

• Inchi： 1S/C13H20N2/c1-2-3-4-10-7-11-8-12(14)5-6-13(11)15-9-10/h5-6,8,10,15H,2-4,7,9,14H2,1H3
• InChI Key： VGWZIKXAAXMAMI-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2CC(C1)CCCC)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38Ų

Additional information on 3-butyl-1,2,3,4-tetrahydroquinolin-6-amine

Comprehensive Overview of 3-butyl-1,2,3,4-tetrahydroquinolin-6-amine (CAS No. 2172496-18-1): Properties, Applications, and Research Insights

3-butyl-1,2,3,4-tetrahydroquinolin-6-amine (CAS No. 2172496-18-1) is a specialized organic compound belonging to the tetrahydroquinoline class, which has garnered significant attention in pharmaceutical and material science research. This compound features a unique structural framework combining a butyl side chain with an amine functional group, making it a versatile intermediate for synthetic applications. Researchers and industry professionals frequently search for terms like "tetrahydroquinoline derivatives," "amine-functionalized heterocycles," and "CAS 2172496-18-1 applications" to explore its potential.

The growing interest in 3-butyl-1,2,3,4-tetrahydroquinolin-6-amine aligns with broader trends in drug discovery and sustainable chemistry. For instance, its structural motifs are often investigated for their role in modulating biological activity, particularly in central nervous system (CNS) therapeutics. Searches such as "quinoline-based drug candidates 2024" or "amine heterocycles in medicinal chemistry" reflect this demand. Additionally, the compound’s potential in agrochemicals and catalysis is underscored by queries like "tetrahydroquinoline catalysts" and "green synthesis of amine derivatives."

From a synthetic perspective, CAS No. 2172496-18-1 serves as a valuable building block due to its reactive amine group and stable tetracyclic core. Recent publications highlight its utility in multicomponent reactions, a topic trending under "advanced organic synthesis techniques." Its butyl chain further enhances lipophilicity, a property critical in optimizing drug bioavailability—a frequent focus of searches like "improving drug solubility 2024."

Environmental and regulatory considerations also drive interest in this compound. With the rise of "green chemistry principles" and "sustainable pharmaceutical manufacturing," researchers evaluate 3-butyl-1,2,3,4-tetrahydroquinolin-6-amine for eco-friendly synthesis routes. Computational studies, often searched as "in silico screening of quinoline analogs," further predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, ensuring compliance with safety standards.

In material science, the compound’s aromatic and aliphatic hybrid structure contributes to applications in organic electronics. Keywords like "tetrahydroquinoline-based semiconductors" and "amine-functionalized materials for OLEDs" illustrate this niche. Its thermal stability and electron-donating properties align with industry needs for "next-generation optoelectronic materials."

To conclude, 3-butyl-1,2,3,4-tetrahydroquinolin-6-amine (CAS No. 2172496-18-1) represents a multifaceted compound bridging pharmaceuticals, materials, and sustainable chemistry. Its relevance is amplified by current research trends and user queries, positioning it as a pivotal subject in modern scientific discourse.